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  4. 3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI
3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI 3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI
Brand Name: Vulcanchem
CAS No.: 115970-63-3
VCID: VC0044266
InChI: InChI=1S/C36H43ClN2O6S2.Na/c1-35(2)28-14-5-7-16-30(28)38(22-10-24-46(40,41)42)32(35)20-18-26-12-9-13-27(34(26)37)19-21-33-36(3,4)29-15-6-8-17-31(29)39(33)23-11-25-47(43,44)45;/h5-8,14-21H,9-13,22-25H2,1-4H3,(H-,40,41,42,43,44,45);/q;+1/p-1
SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCS(=O)(=O)[O-])(C)C)CCC3)Cl)CCCS(=O)(=O)[O-])C.[Na+]
Molecular Formula: C36H42ClN2NaO6S2
Molecular Weight: 721.3

3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI

CAS No.: 115970-63-3

Main Products

VCID: VC0044266

Molecular Formula: C36H42ClN2NaO6S2

Molecular Weight: 721.3

3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI - 115970-63-3

CAS No. 115970-63-3
Product Name 3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI
Molecular Formula C36H42ClN2NaO6S2
Molecular Weight 721.3
IUPAC Name sodium;3-[(2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-[3,3-dimethyl-1-(3-sulfonatopropyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]propane-1-sulfonate
Standard InChI InChI=1S/C36H43ClN2O6S2.Na/c1-35(2)28-14-5-7-16-30(28)38(22-10-24-46(40,41)42)32(35)20-18-26-12-9-13-27(34(26)37)19-21-33-36(3,4)29-15-6-8-17-31(29)39(33)23-11-25-47(43,44)45;/h5-8,14-21H,9-13,22-25H2,1-4H3,(H-,40,41,42,43,44,45);/q;+1/p-1
SMILES CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCS(=O)(=O)[O-])(C)C)CCC3)Cl)CCCS(=O)(=O)[O-])C.[Na+]
PubChem Compound 44669685
Last Modified Nov 11 2021
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